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Introduction
(Z)-Aldosecologanin, also known as Centauroside, is an iridoid glycoside that has been

isolated from plants of the Lonicera genus, notably Lonicera japonica (Japanese honeysuckle).

Iridoids are a class of secondary metabolites that are of significant interest to the scientific

community due to their diverse biological activities. This technical guide provides a

comprehensive overview of the known physico-chemical properties of (Z)-Aldosecologanin, a

summary of its biological activity with a focus on its role as an α-glucosidase inhibitor, and a

generalized experimental protocol for its isolation and purification.

Physico-chemical Properties
(Z)-Aldosecologanin is a complex molecule with the chemical formula C34H46O19.[1][2] It

exists as a powder at room temperature. While experimental data for its melting and boiling

points are not readily available in the current literature, a summary of its other key physico-

chemical properties is presented in Table 1.
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Property Value Source(s)

Molecular Formula C34H46O19 [1][2]

Molecular Weight 758.72 g/mol [3]

CAS Number 82474-97-3 [2]

Physical State Powder

Predicted Density 1.50 g/cm³ [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone
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Storage Temperature
Powder: -20°C; In solvent:

-80°C
[3]

Experimental Protocols
General Isolation and Purification Methodology
The isolation of (Z)-Aldosecologanin from its natural source, such as the leaves or flowers of

Lonicera japonica, typically involves solvent extraction followed by chromatographic separation.

While a specific, validated protocol for this compound is not detailed in the available literature,

a generalizable workflow can be constructed based on methods used for other iridoid

glycosides from the same plant source.

Workflow for Isolation of Iridoid Glycosides from Lonicera japonica
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Generalized Isolation Workflow

Plant Material (e.g., Lonicera japonica leaves)

Solvent Extraction
(e.g., 80% ethanol with heating)

Concentration
(Reduced pressure evaporation)

Liquid-Liquid Partitioning
(e.g., Ethyl acetate and n-butanol)

Crude Fraction for Chromatography

High-Speed Counter-Current Chromatography (HSCCC)

Initial Separation

Collection of Fractions

Preparative High-Performance Liquid Chromatography (Prep-HPLC)

Further Purification

(Z)-Aldosecologanin
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Caption: Generalized workflow for the isolation and purification of (Z)-Aldosecologanin.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b591355?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Extraction:

The dried and powdered plant material (e.g., leaves of Lonicera japonica) is subjected to

extraction with a polar solvent, typically an alcohol-water mixture such as 80% ethanol.[1]

The extraction is often performed multiple times with heating to ensure a high yield of the

target compounds.[1]

2. Concentration and Partitioning:

The combined extracts are concentrated under reduced pressure to remove the extraction

solvent.[1]

The resulting aqueous residue is then subjected to liquid-liquid partitioning with solvents of

increasing polarity, such as ethyl acetate and n-butanol, to separate compounds based on

their polarity.[1] Iridoid glycosides like (Z)-Aldosecologanin are typically enriched in the n-

butanol fraction.

3. Chromatographic Purification:

The n-butanol extract is further purified using chromatographic techniques. High-Speed

Counter-Current Chromatography (HSCCC) is an effective method for the initial separation

of the crude extract into several fractions.[1]

Fractions containing the target compound are then subjected to further purification using

preparative High-Performance Liquid Chromatography (Prep-HPLC) to yield pure (Z)-

Aldosecologanin.[1]

4. Structure Elucidation:

The structure of the isolated compound is confirmed using spectroscopic methods, including

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR and ¹³C NMR) and Mass

Spectrometry (MS).

Biological Activity: α-Glucosidase Inhibition
(Z)-Aldosecologanin has been identified as an inhibitor of α-glucosidase, an enzyme crucial for

carbohydrate digestion. This inhibitory activity suggests its potential as a therapeutic agent for
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managing type 2 diabetes.

Mechanism of α-Glucosidase Inhibition
α-Glucosidase enzymes are located in the brush border of the small intestine and are

responsible for breaking down complex carbohydrates into monosaccharides, such as glucose,

which can then be absorbed into the bloodstream. By inhibiting this enzyme, (Z)-

Aldosecologanin can delay carbohydrate digestion and reduce the rate of glucose absorption,

thereby lowering postprandial blood glucose levels.[5][6]

Diagram of α-Glucosidase Inhibition

Mechanism of α-Glucosidase Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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